Gram-Positive Bacteria

Description

Gram-positive bacteria are characterized by a thick peptidoglycan cell wall that retains the crystal violet stain during Gram staining. This structural feature differentiates them from Gram-negative bacteria and influences their susceptibility to various antibiotics. They are a diverse group, encompassing both commensal organisms and significant human pathogens responsible for a wide range of infections, including skin infections, pneumonia, sepsis, and endocarditis.